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Compound of Interest

Compound Name: Allyldiphenylphosphine

Cat. No.: B1266624

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and storage
precautions for allyldiphenylphosphine. The information is intended for professionals in
research, scientific, and drug development fields to ensure safe laboratory practices.

Hazard Identification and Classification

Allyldiphenylphosphine is a combustible liquid that can cause skin and eye irritation and may
cause respiratory irritation.[1] It is also toxic if swallowed.[2]

Table 1: GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity - Single Exposure
) Category 3
(Respiratory system)
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Source: Sigma-Aldrich, Thermo Fisher Scientific[1][2]

Table 2: Hazard Statements (H-phrases)

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.[1]

H319 Causes serious eye irritation.[1]
H335 May cause respiratory irritation.[1]

Source: Sigma-Aldrich, Thermo Fisher Scientific[1][2]

Table 3: Precautionary Statements (P-phrases)
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[1][2]
P264 Wash skin thoroughly after handling.[1][2]

Do not eat, drink or smoke when using this
P270

product.[2]

Use only outdoors or in a well-ventilated area.[1]
P271

[2]
P280 Wear protective gloves/ protective clothing/ eye

protection/ face protection.[1][2]

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[1][2]

IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][2]

P330 Rinse mouth.[2]

If skin irritation occurs: Get medical
P332 + P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337 + P313 i )

advice/attention.

Take off contaminated clothing and wash before
P362

reuse.

Store in a well-ventilated place. Keep container
P403 + P233 )

tightly closed.[2]
P405 Store locked up.[2]
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PEOL Dispose of contents/container to an approved
waste disposal plant.[2]

Source: Sigma-Aldrich, Thermo Fisher Scientific[1][2]

Physical and Chemical Properties

Understanding the physical and chemical properties of allyldiphenylphosphine is crucial for
its safe handling and storage.

Table 4: Physical and Chemical Properties

Property Value

Appearance Colorless liquid

Odor No information available

Boiling Point 194-200 °C at 15 mmHg[1]
Density 1.049 g/mL at 25 °C[1]

Flash Point 113 °C (235.4 °F) - closed cup[1]
Refractive Index n20/D 1.619[1]

Molecular Formula C15H15P

Molecular Weight 226.25 g/mol

Source: Sigma-Aldrich[1]

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure and ensure safety.

Engineering Controls
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o Work in a well-ventilated area, preferably under a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]
e Skin Protection:

o Wear chemically resistant gloves (e.g., nitrile or neoprene rubber).[3] Always inspect
gloves before use.

o Wear a lab coat or other protective clothing to prevent skin contact.[3]

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator filter).[1]

Experimental Protocol: Donning and Doffing PPE

A meticulous protocol for putting on (donning) and taking off (doffing) PPE is critical to prevent
contamination.

e Donning:

1. Put on a lab coat and ensure it is fully buttoned.

2. Put on a respirator if required.

3. Put on eye and face protection.

4. Wash hands thoroughly.

5. Put on gloves, ensuring they overlap the cuffs of the lab coat.
o Doffing:

1. Remove gloves using a technique that avoids touching the outside of the glove with bare
hands.
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2. Remove the lab coat by rolling it inside out, avoiding contact with the contaminated
exterior.

3. Wash hands thoroughly.

4. Remove eye and face protection.
5. Remove the respirator if worn.

6. Wash hands again.

Storage Requirements

Proper storage is crucial to maintain the stability of allyldiphenylphosphine and prevent
hazardous situations.

Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.[4]

Keep the container tightly closed and sealed until ready for use.[2]

Store under an inert atmosphere (e.g., nitrogen or argon) as it is air and light-sensitive.[4]

Avoid storage with incompatible materials such as strong oxidizing agents.[4]

The storage class for this chemical is 10: Combustible liquids.[1]

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.

Table 5: First Aid Measures

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1266624?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://research.uga.edu/docs/CSP1500/Diphenylphosphine-829-85-6.docx
https://www.sigmaaldrich.com/US/en/product/aldrich/336874
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[5][6]

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes.[2]

[7] Seek medical attention if irritation develops

or persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[2][7] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[2]

Fire Fighting Measures

Allyldiphenylphosphine is a combustible liquid.

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-
resistant foam.

¢ Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards Arising from the Chemical: In a fire, hazardous decomposition products
such as carbon oxides and phosphorus oxides may be formed.

o Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.
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Spill and Disposal Procedures
Spill Response

o Evacuate the area and ensure adequate ventilation.

Eliminate all ignition sources.

Wear appropriate personal protective equipment (see Section 3.2).

Contain the spill using an inert absorbent material (e.g., sand, earth, vermiculite).

Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Waste Disposal

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[2] Do not allow the chemical to enter drains or waterways.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of
allyldiphenylphosphine, from preparation to disposal.
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Post-Handling

Safe Handling Workflow for Allyldiphenylphosphine
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Caption: Logical workflow for the safe handling of Allyldiphenylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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